Cas no 133627-20-0 (4-chloro-11-ethyl-5,11-dihydro-6H-dipyrido[3,2-b:2',3'-e][1,4]diazepin-6-one)

• Product name: 4-chloro-11-ethyl-5,11-dihydro-6H-dipyrido[3,2-b:2',3'-e][1,4]diazepin-6-one
• CAS No: 133627-20-0
• MF: C₁₃H₁₁ClN₄O
• MW: 274.705641031265
• CID: 1233558
• PubChem ID: 453334

4-chloro-11-ethyl-5,11-dihydro-6H-dipyrido[3,2-b:2',3'-e][1,4]diazepin-6-one Chemical and Physical Properties

Names and Identifiers

• 4-chloro-11-ethyl-5,11-dihydro-6H-dipyrido[3,2-b:2',3'-e][1,4]diazepin-6-one
• 6H-dipyrido[3,2-b:2',3'-e][1,4]diazepin-6-one, 4-chloro-11-ethyl-5,11-dihydro-
• 4-chloro-11-ethyl-5H-dipyrido[2,3-e:2',3'-f][1,4]diazepin-6-one
• 4-Chloro-N11-ethyl-5,11-dihydro-6H-dipyrido[3,2-b:2',3'-e][1,4]diazepin-6-one
• BDBM1666
• DTXSID00158257
• 4-chloro-11-ethyl-5H-dipyrido[[?],[?]][1,4]diazepin-6-one
• 4-Chloro-N11-ethyl-5,11-dihydro-6H-dipyrido(3,2-b:2',3'-e)(1,4)diazepin-6-one
• 7-chloro-2-ethyl-2,4,9,15-tetraazatricyclo[9.4.0.0^{3,8}]pentadeca-1(11),3(8),4,6,12,14-hexaen-10-one
• 133627-20-0
• Dipyridodiazepinone deriv. 98
• CHEMBL37842

• Inchi： InChI=1S/C13H11ClN4O/c1-2-18-11-8(4-3-6-15-11)13(19)17-10-9(14)5-7-16-12(10)18/h3-7H,2H2,1H3,(H,17,19)
• InChI Key： AAWWSWAOXUPEEG-UHFFFAOYSA-N
• SMILES： CCN1C2=C(C=CC=N2)C(=O)NC3=C(C=CN=C31)Cl

Computed Properties

• Exact Mass: 274.06233
• Monoisotopic Mass: 274.0621387g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 58.1Ų

Experimental Properties

• PSA: 58.12